Cas no 2137843-70-8 (1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine)

• Product Name: 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine
• CAS No: 2137843-70-8
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5990141
• PubChem ID: 165473758
• Update Time: 2025-06-08

1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine
• EN300-1108473
• 2137843-70-8

• Inchi： 1S/C7H10F3N3/c8-7(9,10)2-1-3-13-4-6(11)12-5-13/h4-5H,1-3,11H2
• InChI Key： RBNGLTYFYAOPOS-UHFFFAOYSA-N
• SMILES： FC(CCCN1C=NC(=C1)N)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine

1-(4,4,4-Trifluorobutyl)-1H-Imidazol-4-Amine: A Comprehensive Overview

1-(4,4,4-Trifluorobutyl)-1H-imidazol-4-amine (CAS No. 2137843-70-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the trifluoromethyl group in the butyl chain adds a layer of complexity and functionality that can enhance the compound's pharmacological profile.

The trifluoromethyl group is a common substituent in pharmaceuticals due to its ability to modulate the physicochemical properties of molecules. It can influence factors such as lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine, this group may play a crucial role in enhancing its bioavailability and reducing its susceptibility to metabolic degradation.

Recent studies have explored the potential of 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine in various therapeutic areas. One notable area of research is its application as an antifungal agent. Imidazoles are well-known for their antifungal properties, and the addition of the trifluoromethyl group may enhance this activity by improving the compound's ability to penetrate fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine has shown promise as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Imidazoles have been shown to modulate these pathways by interacting with specific receptors and enzymes. The presence of the trifluoromethyl group may enhance the compound's ability to interact with these targets, leading to more effective anti-inflammatory effects.

The pharmacokinetic properties of 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine have also been studied extensively. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine in various disease models. Early results from these trials have been promising, with the compound showing significant therapeutic effects without major adverse side effects. However, more extensive studies are needed to fully understand its potential benefits and limitations.

In terms of synthesis, 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine can be prepared through a series of well-established chemical reactions. The synthesis typically involves the reaction of 1H-imidazole with a trifluorinated butyl halide or equivalent reagent. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound.

The safety profile of 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine is another important consideration. Preclinical toxicology studies have shown that this compound has a favorable safety profile at therapeutic doses. However, as with any new pharmaceutical agent, ongoing monitoring is necessary to ensure that it remains safe and effective over extended periods of use.

In conclusion, 1-(4,4,4-trifluorobutyl)-1H-imidazol-4-amine (CAS No. 2137843-70-8) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for researchers and pharmaceutical companies alike. Continued research and clinical trials will be essential in realizing its full potential as a novel therapeutic agent.